Cas no 105827-72-3 (1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-)
![1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- structure](https://www.kuujia.com/scimg/cas/105827-72-3x500.png)
105827-72-3 structure
Product name:1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
CAS No:105827-72-3
MF:C8H16N4
MW:168.239440917969
CID:1168394
1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
- 1,3-Propanediamine, N1-[(1-methyl-1H-pyrazol-4-yl)methyl]-
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- Inchi: 1S/C8H16N4/c1-12-7-8(6-11-12)5-10-4-2-3-9/h6-7,10H,2-5,9H2,1H3
- InChI Key: GPHIBHANNDAINQ-UHFFFAOYSA-N
- SMILES: C(NCC1=CN(C)N=C1)CCN
Computed Properties
- Exact Mass: 168.13768
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 305.8±22.0 °C(Predicted)
- PSA: 55.87
- pka: 10.14±0.10(Predicted)
1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- Related Literature
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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2. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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